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Compound of Interest

Compound Name: m-PEG9-Amine

Cat. No.: B1676802 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical reagents is paramount. This document provides immediate,

essential safety and logistical information for m-PEG9-Amine, a hydrophilic PEG linker

containing a reactive amino group. The following procedural guidance outlines operational

steps, personal protective equipment (PPE) requirements, and disposal plans to foster a

secure laboratory environment and build confidence in chemical handling protocols.

Physicochemical and Hazard Information
While a specific Safety Data Sheet (SDS) for m-PEG9-Amine was not located, data from

similar amine-containing PEG compounds and general chemical safety principles provide a

strong basis for safe handling procedures. The primary hazards associated with similar

compounds include acute toxicity if swallowed, skin irritation, serious eye irritation, and

potential respiratory irritation.[1]
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Property Value Reference

Chemical Name
2,5,8,11,14,17,20,23,26-

nonaoxaoctacosan-28-amine
[2]

CAS Number 211859-73-3 [3]

Molecular Formula C19H41NO9 [3]

Molecular Weight 427.5 g/mol [3]

Appearance
Solid powder or colorless to

light yellow liquid
[2][4]

Purity >96% [5]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Keep dry and

dark.

[2]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The

following table summarizes the recommended PPE for handling m-PEG9-Amine, based on

guidelines for similar amine compounds.[1][6]
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Body Part PPE Recommendation
Specifications & Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Dispose of contaminated

gloves according to

institutional and local

regulations.[7]

Eyes
Safety glasses with side

shields or goggles

Goggles are required when

there is a splash hazard.

Ensure eye protection is

compliant with ANSI Z87.1 or

equivalent standards.[6][7]

Body Laboratory coat

A standard laboratory coat

should be worn and buttoned

to protect skin and clothing.

For larger quantities or when

there is a significant risk of

splash, a chemically resistant

apron over the lab coat is

advised.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if

dust/aerosol generation is

unavoidable.

Operations should be

conducted in a chemical fume

hood. If a respirator is

required, a NIOSH-approved

N95 or higher is

recommended, and a formal

respiratory protection program

should be in place.[6][8]
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Following a structured workflow is essential for safety and experimental reproducibility. The

diagram and steps below outline the recommended procedure for handling m-PEG9-Amine
from receipt to disposal.
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Workflow for Safe Handling of m-PEG9-Amine

Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase

1. Risk Assessment
Review SDS of similar compounds and institutional SOPs.

2. Don PPE
Gloves, lab coat, eye protection as a minimum.

3. Prepare Workspace
Work in a fume hood. Ensure spill kit and waste containers are accessible.

4. Weighing & Dispensing
Equilibrate to room temperature before opening. Handle solids carefully to avoid dust.

5. Dissolution
Dissolve in an appropriate solvent (e.g., DMSO) as per experimental protocol.

6. Experimental Use
Perform reaction under inert atmosphere if necessary. Monitor the reaction.

7. Decontamination
Clean workspace and any contaminated equipment.

8. Waste Disposal
Dispose of contaminated consumables and excess reagent in designated hazardous waste streams.

9. Doff PPE
Remove PPE in the correct order to prevent self-contamination.

10. Personal Hygiene
Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of m-PEG9-Amine.
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Detailed Experimental Protocols
Handling and Storage:

Receiving and Storage: Upon receipt, store the compound under the recommended

conditions: -20°C for long-term storage.[2] Keep the container tightly sealed in a dry, dark

place.

Preparation for Use: Before use, allow the container to equilibrate to room temperature to

prevent moisture condensation.[9]

Weighing: If the compound is a solid, handle it in a fume hood to avoid inhalation of any dust

particles.[7] For low-melting solids that may be difficult to weigh, consider preparing a stock

solution.[9]

Stock Solution Preparation: Dissolve m-PEG9-Amine in a suitable, dry solvent such as

dimethylsulfoxide (DMSO) or dimethylformamide (DMF).[9] Cap the stock solution with a

septum and store it at -20°C under an inert gas like argon or nitrogen to maintain stability.[9]

First Aid Measures:

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[10]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with soap and

water. Seek medical attention if irritation

develops or persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Disposal Plan
Proper disposal of m-PEG9-Amine and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with m-PEG9-Amine, including gloves,

pipette tips, and empty containers, should be collected in a designated, sealed hazardous

waste container.

Chemical Inactivation: For residual solutions, consult your institution's chemical safety

guidelines for potential neutralization or inactivation procedures. Amine compounds are

typically basic and may be neutralized with a weak acid, but this should only be performed

by trained personnel with an approved protocol.

Labeling and Storage: The hazardous waste container must be clearly labeled with

"Hazardous Waste," the full chemical name ("m-PEG9-Amine"), and the associated hazards
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(e.g., "Irritant," "Acutely Toxic"). Store the waste container in a designated satellite

accumulation area.

Final Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office. All chemical waste must be disposed of in accordance with

local, state, and federal regulations.[1][6] Do not dispose of m-PEG9-Amine down the drain

or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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